Cas no 2680799-47-5 (3-ethynyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid)

• Product Name: 3-ethynyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid
• CAS No: 2680799-47-5
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5649673
• PubChem ID: 165918914
• Update Time: 2025-09-27

3-ethynyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274197
• 2680799-47-5
• 3-ethynyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 3-ethynyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H13NO4/c1-3-5-16-10(15)12-11(9(13)14)6-8(4-2)7-11/h2-3,8H,1,5-7H2,(H,12,15)(H,13,14)
• InChI Key： OFSCZIQFMJCMJW-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C#C)C1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-ethynyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid

Comprehensive Overview of 3-ethynyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS No. 2680799-47-5)

The compound 3-ethynyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid (CAS No. 2680799-47-5) is a highly specialized organic molecule with a unique structural framework. Its cyclobutane core, functionalized with an ethynyl group and a carboxylic acid moiety, makes it a valuable intermediate in synthetic chemistry and pharmaceutical research. The presence of the prop-2-en-1-yloxy carbonylamino group further enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for customized synthetic intermediates like 3-ethynyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid has surged, driven by advancements in click chemistry and bioconjugation techniques. Researchers are particularly interested in its potential for proteolysis-targeting chimeras (PROTACs) and small-molecule inhibitors, which are hot topics in oncology and neurodegenerative disease research. Its CAS No. 2680799-47-5 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The ethynyl functionality in this compound allows for efficient Huisgen cycloaddition reactions, a cornerstone of modern bioorthogonal chemistry. This property is leveraged in the development of fluorescent probes and drug-delivery systems, aligning with the current focus on precision medicine. Additionally, its carboxylic acid group facilitates easy derivatization, making it a versatile building block for peptide mimetics and polymer synthesis.

From an industrial perspective, 3-ethynyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid is gaining traction due to its compatibility with green chemistry principles. Its synthesis often involves catalytic methods and solvent-free conditions, addressing the increasing demand for sustainable chemical processes. This aligns with global trends toward eco-friendly manufacturing and reduced carbon footprints.

Analytical characterization of this compound typically employs high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure high purity and confirm its structural integrity, critical for applications in high-throughput screening and combinatorial chemistry. The compound's CAS No. 2680799-47-5 is often cross-referenced in patent literature, highlighting its role in innovative therapeutic platforms.

In summary, 3-ethynyl-1-{(prop-2-en-1-yloxy)carbonylamino}cyclobutane-1-carboxylic acid represents a cutting-edge tool for researchers exploring targeted drug design and functional materials. Its multifaceted reactivity and alignment with contemporary scientific priorities ensure its continued relevance in both academic and industrial settings.